Cas no 122609-03-4 (butyl 1-ethenylpyrazole-3-carboxylate)

• Product name: butyl 1-ethenylpyrazole-3-carboxylate
• CAS No: 122609-03-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.23
• CID: 2618050
• PubChem ID: 14149254

butyl 1-ethenylpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 1-ethenylpyrazole-3-carboxylate
• DTXSID50556648
• Butyl 1-ethenyl-1H-pyrazole-3-carboxylate
• 122609-03-4

• Inchi： InChI=1S/C10H14N2O2/c1-3-5-8-14-10(13)9-6-7-12(4-2)11-9/h4,6-7H,2-3,5,8H2,1H3
• InChI Key： QKYYNJWAQVAMBM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 194.105527694Da
• Monoisotopic Mass: 194.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.1Ų